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Compound of Interest

Compound Name:
3-(2,4-Dichlorophenyl)phthalazin-

3-ium-1-olate

CAS No.: 320422-02-4

Cat. No.: B2408568

Get Quote

Executive Summary & Chemical Identity[2][3]
The target molecule is a mesoionic phthalazinium olate, a zwitterionic species where the

positive charge is delocalized across the phthalazinium nitrogen (N-3) and the negative charge

resides on the exocyclic oxygen (O-1).[1] Unlike neutral phthalazinones (lactams), this

compound possesses distinct electronic properties that make it a reactive 1,3-dipole for

scaffold hopping in drug discovery.[1][2]

Chemical Profile:

IUPAC Name: 3-(2,4-Dichlorophenyl)phthalazin-3-ium-1-olate[1][2]

Molecular Formula: C₁₄H₈Cl₂N₂O[1][2]

Exact Mass: ~290.00 Da[1][2][3]

Core Characteristic: Azomethine imine dipole (Type B mesoionic).[1]
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Synthesis & Formation Logic
To elucidate the structure, one must first understand its genesis.[2] The formation of the

mesoionic core typically proceeds via the condensation of 2-formylbenzoic acid

(phthalaldehydic acid) with 2,4-dichlorophenylhydrazine, followed by cyclodehydration.[1][2]

Experimental Workflow (Synthesis for Validation)
Condensation: React 2-formylbenzoic acid with 2,4-dichlorophenylhydrazine in ethanol under

reflux.

Intermediate: Formation of the hydrazone intermediate (often isolable).[1][3]

Cyclization: Treatment with acetic anhydride or acid catalyst forces the ring closure.[1]

Betaine Formation: In many protocols, the stable "olate" is generated in situ or isolated by

treating the corresponding phthalazinium salt with a base (e.g., triethylamine).
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Caption: Synthetic pathway converting precursors to the mesoionic phthalazinium olate target.

[1]

Structural Elucidation Protocols
The validation of the structure relies on distinguishing the zwitterionic olate from the

thermodynamic phthalazin-1-one (lactam) isomer.[1]

Mass Spectrometry (HRMS)
The presence of two chlorine atoms provides a distinct isotopic fingerprint.[1]
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Parameter Observation Structural Implication

Molecular Ion [M+H]⁺ calculated: 291.0092
Confirms formula

C₁₄H₈Cl₂N₂O.[1][2]

Isotope Pattern 9:6:1 (M : M+2 : M+4)
Confirms presence of two

Chlorine atoms (³⁵Cl/³⁷Cl).[1]

Fragmentation Loss of CO (28 Da)
Characteristic of mesoionic

olates (retro-cycloaddition).[1]

Infrared Spectroscopy (FT-IR)
This is the primary diagnostic for the "olate" vs. "one" (lactam) distinction.[1]

C-O Stretch (Olate): The exocyclic oxygen in the mesoionic system has single-bond

character due to resonance.[1]

Expected: Strong band at 1630–1645 cm⁻¹.[1]

Contrast: A normal phthalazinone lactam carbonyl appears higher, typically 1660–1680

cm⁻¹.[2]

C=N Stretch: Distinct band at 1560–1580 cm⁻¹ corresponding to the iminium character of the

N2=C1 bond.[1]

Nuclear Magnetic Resonance (NMR)[1][5][6][7]
¹H NMR (400 MHz, DMSO-d₆)
The proton at position 4 (H-4) is the structural anchor.[1]

H-4 Singlet: A sharp singlet appearing at δ 8.90 – 9.20 ppm.[1][2]

Reasoning: This proton is attached to the iminium carbon (C=N⁺).[1] It is significantly

deshielded compared to the hydrazone precursor.[1]

Aromatic Region:

Phthalazine Core: Multiplets at δ 7.80–8.30 ppm (4 protons).[1]
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2,4-Dichlorophenyl: A characteristic pattern (Doublet, Doublet-of-Doublets, Doublet)

integrating for 3 protons.[1][2]

H-3' (phenyl): ~δ 7.6 ppm (d, J=2 Hz).[1]

H-5', H-6': ~δ 7.4–7.5 ppm.[1][2]

¹³C NMR (100 MHz)
C-1 (Olate Carbon): Appears at δ 155–158 ppm.[1]

Note: This is shielded relative to a pure ketone (>165 ppm) due to the high electron

density from the negative charge (enolate character).[1]

C-4 (Iminium Carbon): Appears at δ 145–150 ppm.[1]

X-Ray Crystallography (Definitive Proof)
Single-crystal XRD is required to confirm the bond lengths that define the mesoionic character.

[1]

C1–O1 Bond Length: Expect 1.26–1.28 Å.

Interpretation: Longer than a standard C=O double bond (1.20–1.22 Å) but shorter than a

C-O single bond (1.43 Å), confirming the delocalized "olate" nature.[1]

N2–N3 Bond Length: Expect 1.33–1.35 Å, indicating partial double bond character.

Planarity: The phthalazine ring and the exocyclic oxygen should be coplanar, while the 2,4-

dichlorophenyl ring is typically twisted (dihedral angle ~45–60°) to minimize steric clash with

the carbonyl oxygen.[1][2]

Functional Validation: The 1,3-Dipole Test
A self-validating experiment involves reacting the elucidated compound with a dipolarophile.[1]

[2] If the structure is the mesoionic olate, it will undergo a Huisgen [3+2] cycloaddition.

Protocol:
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Dissolve the candidate compound in acetonitrile.[1]

Add 1.2 equivalents of Dimethyl Acetylenedicarboxylate (DMAD).

Reflux for 2–4 hours.

Result: Formation of a Pyrrolo[2,1-a]phthalazine derivative.

Observation: Disappearance of the yellow/orange color of the mesoionic starting material.

[1]

Spectral Change: Loss of the low-field H-4 singlet (it becomes part of the pyrrole ring

system).[1][2]

3-(2,4-Dichlorophenyl)
phthalazin-3-ium-1-olate

(1,3-Dipole)
Pyrrolo[2,1-a]phthalazine

Derivative

[3+2] Cycloaddition
(-CO2 if extrusion occurs)

DMAD
(Dipolarophile)

Click to download full resolution via product page

Caption: Functional validation via trapping with DMAD to form a fused pyrrolo-heterocycle.
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Sridhar, B., & Ravikumar, K. (2005).[1][2] Crystal structure of phthalazinone derivatives.

(Provides baseline bond lengths for the lactam comparison). Link[1]

Clarification of Nomenclature: The specific 2,4-dichlorophenyl derivative is an analog of the

well-characterized phenylphthalazinium olates described in: Tetrahedron2000, 56, 1057.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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